Cas no 2034451-80-2 (3,5-dimethyl-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexyl-1,2-oxazole-4-carboxamide)

• Product Name: 3,5-dimethyl-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexyl-1,2-oxazole-4-carboxamide
• CAS No: 2034451-80-2
• MF: C₁₇H₁₉N₅O₃
• MW: 341.3645
• CID: 5352025
• Update Time: 2025-07-15

3,5-dimethyl-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• HZORQVHKKICIOJ-JOCQHMNTSA-N
• N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-3,5-dimethylisoxazole-4-carboxamide
• N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• 3,5-dimethyl-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C17H19N5O3/c1-10-15(11(2)25-22-10)16(23)21-12-3-5-13(6-4-12)24-17-14(9-18)19-7-8-20-17/h7-8,12-13H,3-6H2,1-2H3,(H,21,23)
• InChI Key： HZORQVHKKICIOJ-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC([H])=C([H])N=1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C1C(C([H])([H])[H])=NOC=1C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 514
• XLogP3: 1.7
• Topological Polar Surface Area: 114

Additional information on 3,5-dimethyl-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexyl-1,2-oxazole-4-carboxamide

Comprehensive Overview of 3,5-dimethyl-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexyl-1,2-oxazole-4-carboxamide (CAS No. 2034451-80-2)

The compound 3,5-dimethyl-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexyl-1,2-oxazole-4-carboxamide (CAS No. 2034451-80-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2-oxazole core and a cyanopyrazine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or metabolic modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics and precision agrochemicals has surged, driven by advancements in computational chemistry and high-throughput screening. This compound's cyclohexyl backbone and carboxamide functional group contribute to its stability and bioavailability, addressing key challenges in modern drug formulation. Its CAS No. 2034451-80-2 serves as a critical identifier for regulatory and patent purposes, ensuring traceability in global research databases.

The synthesis of 3,5-dimethyl-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexyl-1,2-oxazole-4-carboxamide involves multi-step organic reactions, including cyclohexyl etherification and oxazole ring formation. These processes are optimized for yield and purity, reflecting the growing emphasis on green chemistry principles. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity, meeting stringent industry standards.

From a commercial perspective, this compound aligns with the rising interest in custom synthesis and contract research services. Its potential applications span cancer research, inflammatory diseases, and crop protection, making it a versatile asset for biotech and agrochemical portfolios. The inclusion of 3-cyanopyrazine enhances its binding affinity to biological targets, a feature frequently searched in structure-activity relationship (SAR) studies.

Ongoing research explores the compound's pharmacokinetic properties and toxicological profile, critical for preclinical development. Its logP and solubility parameters are optimized for oral bioavailability, addressing a common hurdle in drug design. These characteristics position it favorably in competitive markets, where intellectual property and patent landscapes are closely monitored.

In summary, 3,5-dimethyl-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexyl-1,2-oxazole-4-carboxamide (CAS No. 2034451-80-2) represents a convergence of innovation in medicinal chemistry and agrochemical science. Its development reflects broader industry shifts toward sustainable synthesis and targeted biological activity, ensuring relevance in evolving scientific and commercial landscapes.